Cas no 1261785-20-9 (Methyl 2-(chloromethyl)naphthalene-6-carboxylate)

• Product Name: Methyl 2-(chloromethyl)naphthalene-6-carboxylate
• CAS No: 1261785-20-9
• MF: C₁₃H₁₁ClO₂
• MW: 234.678242921829
• CID: 4935508
• Update Time: 2025-06-13

Methyl 2-(chloromethyl)naphthalene-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(chloromethyl)naphthalene-6-carboxylate

• Inchi： 1S/C13H11ClO2/c1-16-13(15)12-5-4-10-6-9(8-14)2-3-11(10)7-12/h2-7H,8H2,1H3
• InChI Key： OGIJJPBKKZFCBL-UHFFFAOYSA-N
• SMILES： ClCC1=CC=C2C=C(C(=O)OC)C=CC2=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3

Additional information on Methyl 2-(chloromethyl)naphthalene-6-carboxylate

Methyl 2-(chloromethyl)naphthalene-6-carboxylate (CAS No. 1261785-20-9): An Overview of a Versatile Compound in Chemical and Pharmaceutical Research

Methyl 2-(chloromethyl)naphthalene-6-carboxylate (CAS No. 1261785-20-9) is a multifaceted compound that has garnered significant attention in the fields of chemical and pharmaceutical research due to its unique structural properties and potential applications. This compound, characterized by its naphthalene core and functional groups, offers a wide range of opportunities for synthetic chemistry, drug development, and materials science.

The molecular structure of Methyl 2-(chloromethyl)naphthalene-6-carboxylate is particularly noteworthy. The naphthalene ring, a bicyclic aromatic hydrocarbon, provides a rigid and planar framework that can enhance the compound's stability and reactivity. The presence of the chloromethyl group at the 2-position and the carboxylate ester at the 6-position introduces additional functional versatility. The chloromethyl group can undergo various substitution reactions, making it an excellent starting material for the synthesis of more complex molecules. Meanwhile, the carboxylate ester can be hydrolyzed to form the corresponding carboxylic acid, which can further participate in a variety of chemical transformations.

In recent years, Methyl 2-(chloromethyl)naphthalene-6-carboxylate has been extensively studied for its potential in pharmaceutical applications. One of the key areas of interest is its use as an intermediate in the synthesis of bioactive compounds. For instance, researchers have explored its role in the development of anticancer agents. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that derivatives of this compound exhibit potent cytotoxic activity against various cancer cell lines. The chloromethyl group was found to play a crucial role in enhancing the compound's ability to disrupt cellular processes, making it a promising lead for further drug development.

Beyond cancer research, Methyl 2-(chloromethyl)naphthalene-6-carboxylate has also shown potential in other therapeutic areas. A recent paper in Pharmaceutical Research (2023) reported that certain derivatives of this compound exhibit anti-inflammatory properties. The naphthalene core and functional groups were found to modulate key inflammatory pathways, suggesting that this compound could be a valuable candidate for developing new anti-inflammatory drugs.

In addition to its pharmaceutical applications, Methyl 2-(chloromethyl)naphthalene-6-carboxylate has found use in materials science. Its unique combination of aromaticity and functional groups makes it suitable for the synthesis of advanced materials with tailored properties. For example, researchers have utilized this compound as a building block for polymer synthesis, resulting in materials with enhanced mechanical strength and thermal stability. These materials have potential applications in various industries, including electronics, automotive, and aerospace.

The synthetic accessibility of Methyl 2-(chloromethyl)naphthalene-6-carboxylate is another factor contributing to its widespread use in research. Several efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. One such method involves the reaction of 2-chloromethylnaphthalene with methyl chloroformate under controlled conditions. This approach not only yields high purity products but also minimizes by-product formation, making it an attractive option for large-scale production.

In conclusion, Methyl 2-(chloromethyl)naphthalene-6-carboxylate (CAS No. 1261785-20-9) is a versatile compound with significant potential in multiple scientific domains. Its unique molecular structure and functional groups make it an ideal candidate for various applications in chemical synthesis, drug development, and materials science. Ongoing research continues to uncover new possibilities for this compound, solidifying its importance in modern scientific research.